3-Chloro-5-{[(4-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole
Overview
Description
“3-Chloro-5-{[(4-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole” is a chemical compound with the CAS Number: 1803600-55-6 . It has a molecular weight of 256.78 and its IUPAC name is 3-chloro-5-((4-methylbenzyl)thio)-1,2,4-thiadiazole .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9ClN2S2/c1-7-2-4-8(5-3-7)6-14-10-12-9(11)13-15-10/h2-5H,6H2,1H3 . This code provides a unique representation of the molecular structure.Scientific Research Applications
Synthesis and Biological Activity
Thiadiazoles, including derivatives like 3-Chloro-5-{[(4-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole, have been studied for their biological activities. In one study, a series of thiadiazole-containing 1,2,4-triazolo[3,4-b][1,3,4]-thiadiazoles showed potential as fungicide lead compounds. These compounds exhibited growth inhibition against various fungi, with two specific derivatives demonstrating wide-spectrum fungicidal activity (Fan et al., 2010).
Antidepressant and Anxiolytic Properties
A series of 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives bearing different substituents were synthesized and evaluated for their central nervous system activity. Some of these compounds were found to possess significant antidepressant and anxiolytic properties, comparable to reference drugs like Imipramine and Diazepam (Clerici et al., 2001).
Antimicrobial Agents
Mannich bases of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole have been explored as antimicrobial agents. These compounds were tested against various bacterial and fungal strains, showing moderate antimicrobial activity (Sah et al., 2014).
Potential Cytotoxic Agents
A study on 3-amino-5-sulfanyl-1,2,4-triazole and 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives showed that they have cytotoxic effects on a variety of human cancer cell lines. One compound in particular displayed significant activities, blocking DNA replication in cancer cells (Shi et al., 2013).
Materials Chemistry
1,3,4-thiadiazoles, including derivatives like this compound, have applications in materials chemistry. They serve as precursors for the crystal engineering of organometallic materials, with specific focus on coordinating behavior with respect to transition metal ions (Ardan et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2S2/c1-7-2-4-8(5-3-7)6-14-10-12-9(11)13-15-10/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRNCHOSCMMKGJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC(=NS2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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